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Compound of Interest

Compound Name: N-Isovaleroylglycine-d2

Cat. No.: B12424378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability and research applications of N-Isovaleroylglycine-d2. This deuterated internal

standard is a crucial tool for the accurate quantification of N-isovalerylglycine, a significant

biomarker in the study of metabolic disorders, particularly isovaleric acidemia.

Introduction to N-Isovaleroylglycine and its
Deuterated Analog
N-Isovaleroylglycine is an acylglycine that accumulates in individuals with isovaleric acidemia,

an inherited metabolic disorder affecting the leucine catabolism pathway.[1][2] Its detection and

quantification in biological fluids are essential for the diagnosis and monitoring of this condition.

N-Isovaleroylglycine-d2, a stable isotope-labeled version of the molecule, serves as an ideal

internal standard for mass spectrometry-based analytical methods. Its near-identical chemical

and physical properties to the endogenous analyte, with a distinct mass difference, allow for

precise and accurate quantification by correcting for variations during sample preparation and

analysis.[3][4]

Commercial Suppliers and Product Specifications
A variety of chemical suppliers offer N-Isovaleroylglycine-d2 and its other deuterated variants

(e.g., d9) for research purposes. The quality and specifications of the product can vary between

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12424378?utm_src=pdf-interest
https://www.benchchem.com/product/b12424378?utm_src=pdf-body
https://www.revvity.com/disorders/isovaleric-acidemia-iva
https://pmc.ncbi.nlm.nih.gov/articles/PMC2652706/
https://www.benchchem.com/product/b12424378?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-Y0511/N-N-Dimethylglycine-COA-44796-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W015464S1/N-Isovaleroylglycine-d2-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b12424378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


suppliers. Researchers should carefully consider parameters such as chemical purity and

isotopic enrichment to ensure the reliability of their experimental results. Below is a summary of

commercially available N-Isovaleroylglycine deuterated standards.

Supplier
Product
Name

CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Purity
Isotopic
Enrichm
ent

Availabl
e
Formats

MedChe

mExpres

s

N-

Isovalero

ylglycine-

d2

1219795-

09-1

C₇H₁₁D₂

NO₃
161.20

>98% (by

HPLC)

Not

specified
Solid

Santa

Cruz

Biotechn

ology

N-Iso

Valerylgly

cine-d9

1330037-

21-2

C₇H₄D₉N

O₃
168.24

Not

specified

Not

specified
Solid

Toronto

Research

Chemical

s (via

Fisher

Scientific

)

N-Iso

Valerylgly

cine-d9

1330037-

21-2

C₇H₄D₉N

O₃
168.24

Not

specified

Not

specified
2.5mg

Note: Data is compiled from publicly available information on supplier websites. For the most

current and detailed specifications, it is recommended to consult the Certificate of Analysis

(CoA) provided by the supplier for a specific lot number.

Experimental Protocols: Quantification of N-
Isovaleroylglycine in Biological Samples using LC-
MS/MS
The use of N-Isovaleroylglycine-d2 as an internal standard is central to the accurate

quantification of N-isovalerylglycine in biological matrices such as urine and blood by Liquid
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Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: Butylation of Urinary Acylglycines
This protocol is adapted from methodologies described for the analysis of acylglycines in urine.

[5]

Sample Collection: Collect a random urine sample. For quantitative analysis, it is advisable

to normalize the results to creatinine concentration.

Internal Standard Spiking: To a defined volume of urine (e.g., 100 µL), add a known amount

of N-Isovaleroylglycine-d2 solution in a suitable solvent (e.g., methanol).

Derivatization with Butanolic HCl:

Add 1 mL of 3N butanolic HCl to the urine sample.

Incubate the mixture at 65°C for 20 minutes to convert the acylglycines to their butyl

esters.

After incubation, evaporate the sample to dryness under a stream of nitrogen.

Reconstitution: Reconstitute the dried residue in a suitable volume of the initial mobile phase

for LC-MS/MS analysis (e.g., 100 µL of water/acetonitrile with formic acid).

LC-MS/MS Analysis
The following are general guidelines for setting up an LC-MS/MS method for the analysis of N-

isovalerylglycine butyl ester and its deuterated internal standard.

Liquid Chromatography (LC):

Column: A C18 reversed-phase column is typically used for the separation of these

compounds.

Mobile Phase: A gradient of water with 0.1% formic acid (Mobile Phase A) and acetonitrile

with 0.1% formic acid (Mobile Phase B) is commonly employed.
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Flow Rate: A flow rate in the range of 0.3-0.5 mL/min is typical.

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode is generally used for the

detection of the butyl esters of acylglycines.

Multiple Reaction Monitoring (MRM): The mass spectrometer is operated in MRM mode to

monitor specific precursor-to-product ion transitions for both the analyte and the internal

standard. This provides high selectivity and sensitivity.

Compound Precursor Ion (m/z) Product Ion (m/z) Ionization Mode

N-Isovalerylglycine

(butyl ester)
[M+H]⁺

To be determined

empirically
Positive ESI

N-Isovaleroylglycine-

d2 (butyl ester)
[M+H]⁺

To be determined

empirically
Positive ESI

Note: The specific m/z values for the precursor and product ions of the butylated derivatives

need to be optimized for the specific instrument being used. This typically involves infusing a

standard solution of the analyte and its deuterated analog into the mass spectrometer to

determine the optimal fragmentation pattern.

Signaling Pathways and Metabolic Context
N-Isovaleroylglycine is a key metabolite in the context of leucine metabolism. A defect in the

enzyme isovaleryl-CoA dehydrogenase leads to the accumulation of isovaleryl-CoA, which is

then conjugated with glycine to form N-isovalerylglycine for excretion.
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Caption: Leucine catabolism and the formation of N-Isovaleroylglycine in Isovaleric Acidemia.

Experimental Workflow for Acylglycine Analysis
The overall workflow for the quantification of N-isovalerylglycine in a research setting involves

several key stages, from sample acquisition to data analysis.
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Caption: A typical experimental workflow for the quantification of N-isovalerylglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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